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Compound of Interest

Compound Name: ganglioside GD2

Cat. No.: B164462

For Researchers, Scientists, and Drug Development Professionals

Introduction

The disialoganglioside GD2 is a glycolipid expressed on the outer cell membrane of various
tumors of neuroectodermal origin, including neuroblastoma and melanoma, with limited
expression in normal tissues.[1][2][3] This differential expression makes GD2 an attractive
target for cancer immunotherapy.[1] Immunoprecipitation (IP) of GD2 is a critical technique for
studying its expression, cellular interactions, and role in signaling pathways. These application
notes provide a detailed protocol for the successful immunoprecipitation of GD2 from cell
lysates, intended for researchers in academia and the pharmaceutical industry.

Signaling Pathway Involving GD2

GD2 is known to play a role in membrane microdomains, often referred to as lipid rafts, which
are involved in signal transduction and cellular trafficking. It has been implicated in the Wnt
signaling pathway, which influences cellular proliferation and differentiation. GD2 can associate
with other proteins, such as the focal adhesion kinase (FAK), within these microdomains to
modulate downstream cellular responses. Understanding these interactions is crucial for
elucidating the biological functions of GD2 in cancer progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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